Cas no 691009-85-5 (16-Hydroxy-8(17),13-labdadien-15,16-olid-19-oic acid)

16-Hydroxy-8(17),13-labdadien-15,16-olid-19-oic acid structure

691009-85-5 structure

Product Name:16-Hydroxy-8(17),13-labdadien-15,16-olid-19-oic acid

CAS No:691009-85-5

Molecular Formula:C₂₀H₂₈O₅

Molecular Weight:348.4333

CID:837032

PubChem ID:14287153

16-Hydroxy-8(17),13-labdadien-15,16-olid-19-oic acid Properties

Names and Identifiers

- 16-Hydroxy-8(17),13- labdadien-15,16-olid-19-oic acid
- 16-Hydroxy-8(17),13-labdadien-15,16-olid-19-oic acid
- Compound NP-025149
- 691009-85-5
- labdadien-15,16-olid-19-oic acid
- 16-Hydroxy-8(17),13-
- AKOS040736856
- 15-Hydroxypinusolidic acid
- FS-8966
- CHEMBL463691
- (1S,4aR,5S,8aR)-5-[2-(2-hydroxy-5-oxo-2H-furan-3-yl)ethyl]-1,4a-dimethyl-6-methylidene-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1-carboxylic acid
- HY-N8792
- AKOS032962302
- CS-0149078
- [ "" ]
- (1S,4aR,5S,8aR)-5-(2-(2-hydroxy-5-oxo-2H-furan-3-yl)ethyl)-1,4a-dimethyl-6-methylidene-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1-carboxylic acid
- 16-Hydroxy-8(17),13-labdadien-15,16-olid-19-Oate
- InChIKey： QFOOQUGGHZNYTN-ZOSRWAJXSA-N
- Inchi： InChI=1S/C20H28O4/c1-13-5-8-16-19(2,9-4-10-20(16,3)18(22)23)15(13)7-6-14-11-17(21)24-12-14/h11,15-16H,1,4-10,12H2,2-3H3,(H,22,23)/t15-,16+,19+,20?/m0/s1
- SMILES： CC12CCCC(C1CCC(=C)C2CCC3=CC(=O)OC3O)(C)C(=O)O

Computed Properties

Exact Mass: 348.19367399g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 4
Monoisotopic Mass: 348.19367399g/mol
Heavy Atom Count: 25
Complexity: 636
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.1
Topological Polar Surface Area: 83.8Å²

Experimental Properties

Boiling Point: 507.3±43.0 °C at 760 mmHg
Vapor Pressure: 0.0±2.8 mmHg at 25°C
Flash Point: 177.3±21.7 °C
Color/Form: Powder
Density: 1.2±0.1 g/cm3

16-Hydroxy-8(17),13-labdadien-15,16-olid-19-oic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AH18647-5mg	16-Hydroxy-8(17),13- labdadien-15,16-olid-19-oic acid	691009-85-5	≥98%	5mg	$970.00
Key Organics Ltd	FS-8966-5mg	16-Hydroxy-8(17),13-labdadien-15,16-olid-19-oic acid	691009-85-5	>95%	5mg	£611.02
TargetMol Chemicals	TN2645-5 mg	16-Hydroxy-8(17),13-labdadien-15,16-olid-19-oic acid	691009-85-5	98%	5mg	￥ 3,330
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H41380-5mg	16-Hydroxy-8(17),13-labdadien-15,16-olid-19-oic acid	691009-85-5	,HPLC≥98%	5mg	¥3438.0	2023-09-07

16-Hydroxy-8(17),13-labdadien-15,16-olid-19-oic acid Suppliers

HE PENG （ SHANG HAI ） Biotechnology Co., Ltd.

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:691009-85-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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J. Mater. Chem. B, 2014,2, 2228-2232
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Jingtian Hu,Zheshen Han,Zixing Wang,Zhen Zheng,James Langer Chem. Commun., 2015,51, 9853-9856
3. Visible-light-induced, catalyst and additive-free cycloaddition of vinylcyclopropanes: access to sulfur-containing seven-membered heterocycles†

Xiaozhou Huang,Rui Wang,Cen Zhou,Rong Gao,Haowen Zhang,Ying Zheng,Xiao Zhang Org. Chem. Front., 2021,8, 5454-5459
4. Orbiting resonances in the F + HD (v = 0, 1) reaction at very low collision energies. A quantum dynamical study

V. Sáez-Rábanos,J. E. Verdasco,V. J. Herrero Phys. Chem. Chem. Phys., 2019,21, 15177-15186
5. Flexible porous coordination polymers constructed from 1,2-bis(4-pyridyl)hydrazinevia solvothermal in situreduction of 4,4′-azopyridine†

Xiao-Min Liu,Lin-Hua Xie,Jian-Bin Lin,Rui-Biao Lin,Jie-Peng Zhang,Xiao-Ming Chen Dalton Trans., 2011,40, 8549-8554
6. Micro-phase separation explains the abrupt structural change of denatured globular protein gels on varying the ionic strength or the pH

Komla Ako,Taco Nicolai,Dominique Durand,Guillaume Brotons Soft Matter, 2009,5, 4033-4041
7. Target discovery of ebselen with a biotinylated probe†

Zhenzhen Chen,Zhongyao Jiang,Nan Chen,Qian Shi,Lili Tong,Fanpeng Kong,Xiufen Cheng,Hao Chen,Chu Wang,Bo Tang Chem. Commun., 2018,54, 9506-9509
8. Electric Fano resonance-based terahertz metasensors†

Ride Wang,Lei Xu,Jiayi Wang,Lang Sun,Yanan Jiao,Yuan Meng,Shuo Chen,Chunhai Fan Nanoscale, 2021,13, 18467-18472
9. 3D porous nanostructured platinum prepared using atomic layer deposition†

Sreeprasanth Pulinthanathu Sree,J. Dendooven,L. Geerts,R. K. Ramachandran,E. Javon,F. Ceyssens,E. Breynaert,C. E. A. Kirschhock,R. Puers,T. Altantzis,G. Van Tendeloo,S. Bals,C. Detavernier,J. A. Martens J. Mater. Chem. A, 2017,5, 19007-19016
10. Contents list

CrystEngComm, 2013,15, 1473-1482

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